4-(3,5-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3,5-dimethoxyphenyl)-3-(2-phenylethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H19N3O2S/c1-22-15-10-14(11-16(12-15)23-2)21-17(19-20-18(21)24)9-8-13-6-4-3-5-7-13/h3-7,10-12H,8-9H2,1-2H3,(H,20,24)
• InChI Key: WFESEEGRYNOZES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2C(=NNC2=S)CCC3=CC=CC=C3)OC
• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol

Description

4-(3,5-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that belongs to the class of triazole derivatives. It has been studied for its potential applications in scientific research, particularly in the areas of neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of 4-(3,5-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
Studies have shown that 4-(3,5-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol can increase the levels of GABA in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to decrease the levels of glutamate, which is involved in the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3,5-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in lab experiments is that it has been shown to have low toxicity in animal models. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for the use of 4-(3,5-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol in scientific research. One direction is to further investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a modulator of the GABAergic system in the context of anxiety and mood disorders. Additionally, further research is needed to understand its mechanism of action and to develop more specific analogs for use in experimental studies.

Scientific Research Applications

4-(3,5-dimethoxyphenyl)-5-(2-phenylethyl)-4H-1,2,4-triazole-3-thiol has been studied for its potential applications in scientific research, particularly in the areas of neuroscience and pharmacology. It has been shown to have anxiolytic and antidepressant effects in animal models, and it may also have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.